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Compound of Interest

Compound Name: TD034

Cat. No.: B15545039

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two prominent selective inhibitors of

Histone Deacetylase 11 (HDAC11), TD034 and SIS17. The information presented is collated

from publicly available research to facilitate an objective evaluation of their performance in

cellular assays.

Introduction
Histone Deacetylase 11 (HDAC11) is the sole member of the class IV HDAC family and has

emerged as a compelling therapeutic target in oncology, immunology, and metabolic diseases.

Its primary known enzymatic function is the defatty-acylation of proteins, a post-translational

modification involved in various cellular processes. Both TD034 and SIS17 are selective

inhibitors of HDAC11, targeting its catalytic activity. This guide summarizes their reported

biochemical potency and effects in cellular contexts.

Biochemical Potency
TD034 demonstrates significantly higher potency in biochemical assays compared to SIS17.
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Compound Target Assay Type IC50 Ki Reference

TD034 HDAC11 Biochemical 5.1 nM 1.5 nM [1]

SIS17 HDAC11 Biochemical
0.83 µM (830

nM)
Not Reported [2]

Performance in Cellular Assays
Direct head-to-head comparisons of TD034 and SIS17 in the same cellular assay under

identical conditions are not readily available in the current literature. The following tables

summarize the reported cellular activities of each compound from independent studies.

TD034: Cellular Activity
TD034 has been shown to engage HDAC11 in cells, leading to increased substrate acylation

and downstream pathway modulation at low micromolar concentrations.

Assay Cell Line Concentration Effect Reference

SHMT2 Fatty

Acylation
HEK293T 2 µM

Significantly

increased fatty

acylation of

SHMT2

[1]

YAP1 Protein

Levels
A549 5-10 µM

Significant

reduction in

YAP1 protein

levels

[1]

SIS17: Cellular Activity
SIS17 also demonstrates cellular activity, primarily through the modulation of its direct

substrate, SHMT2. It has also been observed to have cytotoxic effects in combination with

other agents.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medchemexpress.com/td034.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6893910/
https://www.benchchem.com/product/b15545039/docs?utm_src=pdf-body#a-comparative-guide-to-cellular-activity-td034-vs-sis17-in-hdac11-inhibition
https://www.benchchem.com/product/b15545039/docs?utm_src=pdf-body#a-comparative-guide-to-cellular-activity-td034-vs-sis17-in-hdac11-inhibition
https://www.benchchem.com/product/b15545039/docs?utm_src=pdf-body#a-comparative-guide-to-cellular-activity-td034-vs-sis17-in-hdac11-inhibition
https://www.medchemexpress.com/td034.html
https://www.medchemexpress.com/td034.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Cell Line Concentration Effect Reference

SHMT2 Fatty

Acylation
MCF7 12.5 - 50 µM

Increased fatty

acylation of

SHMT2

[2]

Cytotoxicity (in

combination with

Oxaliplatin)

K562 Not specified
Synergistic

cytotoxicity

Selectivity Profile
Both TD034 and SIS17 are reported to be selective for HDAC11 over other HDAC isoforms

and sirtuins, which is a critical attribute for a targeted inhibitor.

TD034: Does not inhibit other HDACs or sirtuins.

SIS17: Does not inhibit other HDACs such as HDAC1, HDAC4, and HDAC8, nor sirtuins

SIRT1, SIRT2, SIRT3, and SIRT6.

Signaling Pathways and Mechanisms of Action
Both TD034 and SIS17 exert their cellular effects by inhibiting the defatty-acylase activity of

HDAC11. This leads to the hyperacylation of HDAC11 substrates, such as Serine

Hydroxymethyltransferase 2 (SHMT2), which in turn modulates downstream signaling

pathways.

HDAC11-SHMT2 Signaling Pathway
Inhibition of HDAC11 by TD034 or SIS17 prevents the de-myristoylation of SHMT2. The

acylated form of SHMT2 has been shown to regulate the ubiquitination and cell surface levels

of the Type I Interferon receptor (IFNαR1), thereby modulating the interferon signaling pathway.
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Caption: Inhibition of HDAC11 by TD034 or SIS17 blocks SHMT2 de-myristoylation.

HDAC11 and YAP1 Signaling
HDAC11 inhibition by TD034 has been shown to decrease the protein levels of the

transcriptional co-activator Yes-associated protein 1 (YAP1), a key component of the Hippo

signaling pathway.
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Caption: TD034-mediated inhibition of HDAC11 leads to reduced YAP1 levels.

Experimental Protocols
Detailed methodologies for the key cellular assays cited in this guide are provided below.

SHMT2 Fatty Acylation Assay
This assay is designed to measure the level of fatty acylation on the HDAC11 substrate,

SHMT2, within cells.
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Experimental Workflow

1. Cell Treatment:
Incubate cells with alkyne-tagged
fatty acid analog (e.g., Alk14) and

HDAC11 inhibitor (TD034 or SIS17).

2. Cell Lysis:
Harvest and lyse cells to release proteins.

3. Click Chemistry:
Conjugate a biotin-azide tag to the

alkyne-labeled proteins.

4. Pulldown:
Enrich for biotinylated proteins using

streptavidin beads.

5. Western Blot:
Detect the amount of acylated SHMT2

using an anti-SHMT2 antibody.

Click to download full resolution via product page

Caption: Workflow for detecting cellular SHMT2 fatty acylation.

Protocol Details:

Cell Culture and Treatment: Plate cells (e.g., HEK293T or MCF7) and allow them to adhere.

Treat the cells with an alkyne-tagged fatty acid analog (e.g., 50 µM Alk14) and the desired

concentrations of TD034 or SIS17 for a specified time (e.g., 6 hours).

Cell Lysis: Wash the cells with PBS and lyse them in a suitable lysis buffer containing

protease inhibitors.
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Click Chemistry: To the cell lysate, add biotin-azide, a copper(I) catalyst (e.g., CuSO4 and a

reducing agent), and a copper-chelating ligand. Incubate to allow the click reaction to

proceed.

Streptavidin Pulldown: Add streptavidin-conjugated beads to the lysate and incubate to

capture the biotin-tagged, acylated proteins.

Western Blot Analysis: Wash the beads to remove non-specifically bound proteins. Elute the

bound proteins and resolve them by SDS-PAGE. Transfer the proteins to a membrane and

probe with a primary antibody against SHMT2, followed by a suitable secondary antibody.

Visualize the bands to determine the relative amount of acylated SHMT2.

Cell Viability Assay (MTT/WST-8)
These colorimetric assays are used to assess cell viability and proliferation by measuring

metabolic activity.

Protocol Details (MTT Assay Example):

Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to attach

overnight.

Compound Treatment: Treat the cells with a range of concentrations of TD034 or SIS17 and

incubate for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) to each well and incubate for 2-4 hours. Metabolically active cells will reduce the

yellow MTT to purple formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan

crystals.

Absorbance Reading: Measure the absorbance at a wavelength of ~570 nm using a

microplate reader. The intensity of the color is proportional to the number of viable cells.

Summary and Conclusion
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Both TD034 and SIS17 are valuable research tools for investigating the cellular functions of

HDAC11.

TD034 stands out for its exceptional biochemical potency, which translates to cellular activity

at lower micromolar concentrations in the reported assays. Its demonstrated effect on the

YAP1 signaling pathway suggests a potential role in modulating pathways central to cancer

biology.

SIS17, while less potent in biochemical assays, is a well-established and selective HDAC11

inhibitor that has been shown to effectively engage its target in cellular models, leading to the

modulation of SHMT2 acylation.

The choice between TD034 and SIS17 will depend on the specific experimental context,

including the cell type, the desired concentration range, and the specific downstream pathways

of interest. Researchers are encouraged to consider the different experimental conditions

under which the existing data for these compounds were generated when designing their own

studies. It is also noteworthy that while both are considered selective, one review has

mentioned them as "suboptimal candidates for clinical translation due to issues with selectivity,

stability, or pharmacokinetics," suggesting further optimization may be needed for therapeutic

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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